2-[4-Methoxy-3-(trifluoromethyl)phenyl]-5,5-dimethyl-1,3,2-dioxaborinane

• IUPAC Name: 2-[4-methoxy-3-(trifluoromethyl)phenyl]-5,5-dimethyl-1,3,2-dioxaborinane
• InChI: InChI=1S/C13H16BF3O3/c1-12(2)7-19-14(20-8-12)9-4-5-11(18-3)10(6-9)13(15,16)17/h4-6H,7-8H2,1-3H3
• InChI Key: HGXGMBJZTKQHKX-UHFFFAOYSA-N
• Canonical SMILES: B1(OCC(CO1)(C)C)C2=CC(=C(C=C2)OC)C(F)(F)F
• Molecular Formula: C13H16BF3O3
• Molecular Weight: 288.07 g/mol

Description

2-[4-Methoxy-3-(trifluoromethyl)phenyl]-5,5-dimethyl-1,3,2-dioxaborinane (2-MTP-DMDOB) is an organoboron compound, an organoborane, and a dioxaborinane. It is a colorless, crystalline, volatile solid with a sweet, floral odor. It has a melting point of 45.5 °C and a boiling point of 140 °C. 2-MTP-DMDOB is used as a reagent in organic synthesis and as a catalyst for various reactions. It is also used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.

Mechanism of Action

The mechanism of action of 2-[4-Methoxy-3-(trifluoromethyl)phenyl]-5,5-dimethyl-1,3,2-dioxaborinane is not well understood. However, it is believed that the compound acts as a Lewis acid, forming a complex with the nucleophile in the reaction. This complex then undergoes a nucleophilic substitution reaction, resulting in the formation of the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-[4-Methoxy-3-(trifluoromethyl)phenyl]-5,5-dimethyl-1,3,2-dioxaborinane are not well understood. However, it has been demonstrated to have an inhibitory effect on the activity of enzymes involved in the metabolism of drugs. Additionally, it has been shown to have an inhibitory effect on the activity of enzymes involved in the synthesis of proteins.

Advantages and Limitations for Lab Experiments

2-[4-Methoxy-3-(trifluoromethyl)phenyl]-5,5-dimethyl-1,3,2-dioxaborinane has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is relatively stable. Additionally, it is non-toxic and non-volatile, making it safe to handle. However, it is also relatively expensive and can be difficult to obtain. Additionally, it is sensitive to moisture, light, and heat, making it difficult to store and transport.

Future Directions

There are several potential future directions for the use of 2-[4-Methoxy-3-(trifluoromethyl)phenyl]-5,5-dimethyl-1,3,2-dioxaborinane. It could be used in the synthesis of new pharmaceuticals or agrochemicals. Additionally, it could be used in the study of the mechanism of action of drugs or enzymes. Furthermore, it could be used in the study of the structure and function of proteins. Finally, it could be used in the development of new catalysts or polymers.

Synthesis Methods

2-[4-Methoxy-3-(trifluoromethyl)phenyl]-5,5-dimethyl-1,3,2-dioxaborinane is synthesized via a two-step reaction. In the first step, a Grignard reagent is reacted with an aldehyde to form a ketone. In the second step, the ketone is reacted with a dioxaborinane to form the desired product. The reaction is typically carried out in an inert atmosphere, such as nitrogen or argon. The reaction is typically carried out at room temperature or slightly below.

Scientific Research Applications

2-[4-Methoxy-3-(trifluoromethyl)phenyl]-5,5-dimethyl-1,3,2-dioxaborinane has been used in a variety of scientific research applications. It has been used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It has also been used in the synthesis of polymers, catalysts, and dyes. Additionally, it has been used in the study of the mechanism of action of drugs, the study of enzyme inhibition, and the study of the structure and function of proteins.